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Compound of Interest

Compound Name: Ac-Atovaquone

Cat. No.: B601224

The proper management and disposal of Ac-Atovaquone, a derivative of the potent
antiprotozoal agent Atovaquone, is critical for ensuring laboratory safety, environmental
protection, and regulatory compliance. Based on safety data sheets (SDS) for Atovaquone, this
compound is classified as a hazardous substance that is very toxic to aquatic organisms with
long-lasting effects.[1][2][3] Therefore, it must be managed and disposed of as hazardous
waste in accordance with all applicable local, state, and federal regulations.[1]

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals on the proper disposal procedures for Ac-Atovaquone.

Regulatory and Hazard Overview

The disposal of chemical waste, particularly pharmaceutical waste, is governed by stringent
regulations. In the United States, the Environmental Protection Agency (EPA) oversees the
management of hazardous waste under the Resource Conservation and Recovery Act (RCRA).
[4][5] It is imperative that all personnel handling this waste are trained on these regulations.[5]
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Regulatory Body /
Framework

Jurisdiction

Key Relevance for Ac-
Atovaquone Disposal

EPA (Environmental Protection

Agency)

Federal (U.S.)

Sets guidelines for the safe
management and disposal of

hazardous waste.[4]

RCRA (Resource Conservation

and Recovery Act)

Federal (U.S.)

The primary law governing the
disposal of solid and

hazardous waste.[4]

40 CFR Part 266 Subpart P

Federal (U.S.)

Specifically regulates the
management of hazardous
waste pharmaceuticals at

healthcare facilities.[6][7]

DOT (Department of

Transportation)

Federal (U.S.)

Regulates the transportation of
hazardous materials, including
labeling and packaging.[1]

State and Local Authorities

State / Local

May have additional, often
stricter, regulations for

hazardous waste disposal.[5]

[8]

Chemical and Transportation Hazard Data

Ac-Atovaquone must be transported with proper labeling as an environmentally hazardous

substance.
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Parameter Value / Classification Significance
Identification for
UN Number 3077 "Environmentally hazardous
substance, solid, n.0.s."[2]
Miscellaneous hazardous
Transport Hazard Class Class 9 )
materials.[1]
) Indicates a substance with a
Packing Group 1] )
minor degree of danger.[1]
) Poses a significant threat to
Marine Pollutant Yes ]
aquatic ecosystems.[1]
Hazardous to strongly
Water Hazard Class WGK 2 or 3
hazardous for water.[2][9]
Indicates low water solubility
log Pow (Partition Coefficient) 4971 and potential to persist in the

environment.[10]

Standard Operating Procedure for Ac-Atovaquone

Disposal

This step-by-step process ensures that Ac-Atovaquone waste is handled safely and in

compliance with regulations.
1. Waste Identification and Segregation:

« I|dentify all materials contaminated with Ac-Atovaquone, including unused product, expired
stock, contaminated personal protective equipment (PPE), labware, and spill cleanup debris.

o Segregate Ac-Atovaquone waste from non-hazardous and other types of chemical waste to
prevent cross-contamination and ensure proper disposal pathways.

2. Packaging and Labeling:
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o Place the waste in a designated, leak-proof, and robust container compatible with the
chemical.[1]

o Clearly label the container with the words "Hazardous Waste," the chemical name "Ac-
Atovaquone,” and any other identifiers required by your institution or local regulations. The
appropriate hazard symbols (e.g., environmentally hazardous) must be visible.[3]

3. Temporary Storage:

o Store the sealed waste container in a designated, secure, and well-ventilated satellite
accumulation area or central hazardous waste storage facility.

e Ensure the storage area is away from incompatible materials, particularly strong oxidizing
agents.[10]

4. Final Disposal:

» Arrange for the collection and disposal of the waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

e The required method of disposal for hazardous pharmaceutical waste is typically high-
temperature incineration at a permitted treatment facility.[5]

e Crucially, do not dispose of Ac-Atovaquone down the drain or in regular trash.[1][2] This is
strictly prohibited as it can lead to significant environmental harm.[8]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper handling and
disposal of Ac-Atovaquone waste.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://datasheets.scbt.com/sc-217675.pdf
https://www.benchchem.com/product/b601224?utm_src=pdf-body
https://www.benchchem.com/product/b601224?utm_src=pdf-body
https://sds.edqm.eu/pdf/SDS/EDQM_201600077_1.0_SDS_EN.pdf?ref=1712484486
https://www.fishersci.com/store/msds?partNumber=AC468760010&productDescription=ATOVAQUONE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.benchchem.com/product/b601224?utm_src=pdf-body
https://datasheets.scbt.com/sc-217675.pdf
https://cdn.caymanchem.com/cdn/msds/23802m.pdf
https://dtsc.ca.gov/pharmaceutical-waste/
https://www.benchchem.com/product/b601224?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601224?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Waste Generation

@aquone Requiring I@

Initial Ag

sessment

Identify Waste Type

Spill Routine Waste

Handling Pathway:
3 . Unused / Expired Product or
Accidental Spill / Release Contaminated Materials

Prgcedural Steps
v

Follow Spill Cleanup Protocol
(See Below)

lWaste Collected
A

Package in a Labeled,
Sealed Hazardous Waste Container

Final Digposition

Store in Designated
Satellite Accumulation Area

Arrange Pickup by Licensed
Hazardous Waste Contractor

Final Disposal via
Permitted Incineration

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b601224?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601224?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Proper Disposal of Ac-Atovaquone: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b601224#ac-atovaquone-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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